Cas no 1517056-72-2 (ethyl 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate)

• Product Name: ethyl 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate
• CAS No: 1517056-72-2
• MF: C₁₁H₁₀F₃N₃O₂
• MW: 273.21121263504
• CID: 5820433
• PubChem ID: 82529947
• Update Time: 2025-06-11

ethyl 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate
• ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• 1517056-72-2
• EN300-19973845

• Inchi： 1S/C11H10F3N3O2/c1-2-19-10(18)8-9(15)17-4-3-6(11(12,13)14)5-7(17)16-8/h3-5H,2,15H2,1H3
• InChI Key： HOOWTLYUQDEKNV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN2C(=C(C(=O)OCC)N=C2C=1)N)(F)F

Computed Properties

• Exact Mass: 273.07251106g/mol
• Monoisotopic Mass: 273.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.6Ų

Additional information on ethyl 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate

Introduction to Ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate] (CAS No. 1517056-72-2)

Ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate], with the CAS number 1517056-72-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its broad range of biological activities and potential therapeutic applications.

The molecular structure of ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate features a fused imidazole and pyridine ring system, which is a common motif in many bioactive molecules. The presence of both amino and trifluoromethyl substituents enhances its pharmacological profile, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced binding affinity and selectivity for biological targets. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding interactions with biological receptors. This makes ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate an attractive scaffold for designing new drugs.

The imidazopyridine core has been extensively studied for its role in various pharmacological contexts. For instance, derivatives of this class have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The dual functionality provided by the amino and carboxylate groups allows for diverse chemical modifications, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such heterocyclic compounds. By leveraging molecular modeling techniques, researchers can predict the binding modes of ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate with target proteins, thereby guiding the development of more effective drug candidates. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.

The synthesis of ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, modern synthetic methodologies have made it possible to incorporate this moiety efficiently into complex molecular frameworks.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, some analogs have shown potential as kinase inhibitors, which are crucial in cancer therapy. The amino group provides a site for further functionalization, allowing researchers to fine-tune the pharmacological properties of these molecules.

The carboxylate moiety in the structure also plays a significant role in determining the solubility and bioavailability of the compound. By optimizing the ester group at position 2, researchers can enhance its pharmacokinetic profile, making it more suitable for therapeutic applications. This aspect is particularly important in drug development, where formulation issues can significantly impact clinical efficacy.

The trifluoromethyl group's influence on metabolic stability is another critical factor in drug design. It can prevent rapid degradation by enzymes such as cytochrome P450 oxidases, thereby extending the half-life of the drug in vivo. This property makes ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate an appealing candidate for further exploration in medicinal chemistry.

In conclusion, ethyl 3-amino-7-(trifluoromethyl)imidazo[1,2-apyridine-2-carboxylate (CAS No. 1517056-72-2) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive target for further research. As computational tools continue to advance, the design and optimization of such complex molecules will become more efficient and cost-effective.